Cas no 115102-78-8 (1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-)
115102-78-8 structure
Product Name:1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-
CAS No:115102-78-8
MF:C22H42O4
MW:370.566487789154
CID:2613473
Update Time:2024-03-01
1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethyl-5-pentadecyldioxolan-3-yl)acetic acid
- 1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-
- 3,5-Dimethyl-5-pentadecyl-1,2-dioxolane-3-acetic acid
- (3,5-DIMETHYL-5-PENTADECYL-1,2-DIOXOLAN-3-YL)ACETIC ACID
-
- Inchi: 1S/C22H42O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(2)19-22(3,26-25-21)18-20(23)24/h4-19H2,1-3H3,(H,23,24)
- InChI Key: CELFHYKIFSVOLG-UHFFFAOYSA-N
- SMILES: O1C(C)(CCCCCCCCCCCCCCC)CC(C)(CC(=O)O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 384
- Topological Polar Surface Area: 55.8
1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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